Cas no 1565107-39-2 (4-methyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-methyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1565107-39-2
• MF: C₈H₁₄ClN₃O₂S
• MW: 251.733659267426
• MDL: MFCD26089615
• CID: 5244303
• PubChem ID: 104019848
• Update Time: 2026-03-08

4-methyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-sulfonyl chloride, 5-(1,1-dimethylpropyl)-4-methyl-
• 4-methyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

• MDL： MFCD26089615
• Inchi： 1S/C8H14ClN3O2S/c1-5-8(2,3)6-10-11-7(12(6)4)15(9,13)14/h5H2,1-4H3
• InChI Key： PABOZOAOHKITNV-UHFFFAOYSA-N
• SMILES： N1=C(C(C)(C)CC)N(C)C(S(Cl)(=O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-methyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

Comprehensive Overview of 4-methyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565107-39-2)

The compound 4-methyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565107-39-2) is a specialized sulfonyl chloride derivative of the 1,2,4-triazole class, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the methyl-substituted triazole core and bulky 2-methylbutan-2-yl side chain, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammation and metabolic disorders.

In recent years, the demand for heterocyclic sulfonyl chlorides like 4-methyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride has surged due to their versatility in cross-coupling reactions and amide bond formation. This compound’s CAS No. 1565107-39-2 is frequently cited in patents related to kinase inhibitors and antifungal agents, aligning with the growing interest in precision medicine. Its sulfonyl chloride group enables facile conjugation with amines or alcohols, making it a cornerstone in combinatorial chemistry libraries.

From an industrial perspective, 4-methyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride is synthesized via controlled chlorination of the corresponding triazole sulfonic acid, a process optimized for high yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards. Environmental and safety considerations are also paramount, with manufacturers adopting green chemistry principles to minimize waste and energy consumption during production.

The compound’s relevance extends to material science, where its triazole scaffold contributes to the development of high-performance polymers and corrosion inhibitors. Users searching for "sulfonyl chloride applications" or "triazole derivatives in drug design" will find this compound particularly intriguing. Its stability under ambient conditions and compatibility with diverse solvents further enhance its utility in both academic and industrial settings.

Emerging trends in AI-driven molecular modeling have spotlighted CAS No. 1565107-39-2 as a candidate for virtual screening campaigns. Computational studies predict favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) for derivatives of this compound, addressing common queries like "how to improve drug bioavailability". Additionally, its structural analogs are being investigated for antiviral activity, reflecting the global focus on infectious disease therapeutics.

In summary, 4-methyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride represents a convergence of chemical innovation and practical applicability. Its CAS No. 1565107-39-2 serves as a key identifier for researchers navigating the expanding landscape of functionalized heterocycles. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing unmet needs across multiple scientific disciplines.